Benzoimidazole-1-carbaldehyde
Overview
Description
Benzoimidazole-1-carbaldehyde is a heterocyclic organic compound with a fused benzene and imidazole ring system. Its chemical structure consists of a six-membered benzene ring fused to a five-membered imidazole moiety. This compound exhibits promising pharmacological properties and has been extensively explored in biological and clinical studies .
Molecular Structure Analysis
The molecular formula of benzoimidazole-1-carbaldehyde is C₈H₆N₂O. Its structure consists of a benzene ring fused to an imidazole ring, as depicted in Figure 1. The numbering system according to IUPAC conventions is shown below: !Molecular Structure
Scientific Research Applications
Anticancer Properties
Benzoimidazole-1-carbaldehyde derivatives have shown potential in cancer research. The synthesis of 5-(1H-benzoimidazol-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-ylcarboxilic acids and their testing for anticancer activity revealed moderate efficacy against various cancer cell lines, including CNS and renal cancers, as well as leukemia (Horishny, Chaban, & Matiychuk, 2021).
Synthesis of Biological Molecules
The compound is used in synthesizing new derivatives with potential biological activities. For instance, the synthesis and characterization of new 4-Methyl-5-Imidazole Carbaldehyde Derivatives have shown that these compounds could have biological activities (Orhan, Kose, Alkan, & Öztürk, 2019).
Antimicrobial Activity
Research into Schiff bases derived from benzoimidazole-1-carbaldehyde showed moderate antimicrobial activity against various bacterial and fungal strains (Mallandur, Rangaiah, & Harohally, 2017).
Novel Compound Synthesis
The synthesis of benzoimidazole derivatives containing a carbazole unit has been explored, highlighting the compound's utility in creating novel chemical structures (Bian, Zeng, He, Luo, & Lin, 2014).
DNA-Binding and Anticancer Properties
A study involving the synthesis of benzoimidazolyl-ferrocene and its DNA-binding properties suggested its potential in cancer therapy, particularly for lung cancer (Babgi, Abdellattif, Hussien, & Eltayeb, 2019).
Other Applications
Further research applications include the synthesis of various heterocyclic compounds and investigations into their antimicrobial and antioxidant properties. For instance, the synthesis and characterization of benzo[4, 5]imidazo[2, 1-b]thiazole derivatives showcased their antioxidant potential (Nikhila, Batakurki, & Yallur, 2020).
properties
IUPAC Name |
benzimidazole-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c11-6-10-5-9-7-3-1-2-4-8(7)10/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVLBRKILZDEOMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00343424 |
Source
|
| Record name | benzimidazole-1-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00343424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90196-39-7 |
Source
|
| Record name | benzimidazole-1-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00343424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
